Cas no 670-72-4 (phenylbromoacetate)

phenylbromoacetate structure
phenylbromoacetate structure
Product Name:phenylbromoacetate
CAS No:670-72-4
MF:C8H6BrO2
MW:214.036041736603
CID:965335
PubChem ID:22017357
Update Time:2025-04-19

phenylbromoacetate Chemical and Physical Properties

Names and Identifiers

    • phenylbromoacetate
    • 2-bromo-2-phenylacetate
    • WAKFRZBXTKUFIW-UHFFFAOYSA-M
    • 670-72-4
    • 2-bromanyl-2-phenyl-ethanoate
    • AKOS024437988
    • A835624
    • Bromo(phenyl)acetate
    • bromophenylacetate
    • DTXSID20621554
    • Inchi: 1S/C8H7BrO2/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7H,(H,10,11)/p-1
    • InChI Key: WAKFRZBXTKUFIW-UHFFFAOYSA-M
    • SMILES: BrC(C(=O)[O-])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 212.95512g/mol
  • Monoisotopic Mass: 212.95512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 40.1Ų
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